Cas no 894946-28-2 (2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide)

2-{4-Amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide is a pyrimidine-based sulfonamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure combines a sulfonyl-linked pyrimidine core with a difluorophenylacetamide moiety, suggesting possible bioactivity as an enzyme inhibitor or receptor modulator. The presence of amino and sulfonyl groups enhances its solubility and binding affinity, while the difluorophenyl group may improve metabolic stability. This compound is of interest for its synthetic versatility, enabling further derivatization for structure-activity relationship studies. Its well-defined molecular architecture makes it a suitable candidate for investigating sulfonamide-based therapeutics, particularly in targeting diseases where pyrimidine scaffolds play a role.
2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide structure
894946-28-2 structure
Product Name:2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide
CAS No:894946-28-2
MF:C18H14F2N4O3S2
MW:436.455567836761
CID:6418735
PubChem ID:16832890
Update Time:2025-11-06

2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide
    • 2-{[4-AMINO-5-(BENZENESULFONYL)PYRIMIDIN-2-YL]SULFANYL}-N-(2,4-DIFLUOROPHENYL)ACETAMIDE
    • AKOS001910251
    • 2-((4-amino-5-(phenylsulfonyl)pyrimidin-2-yl)thio)-N-(2,4-difluorophenyl)acetamide
    • CCG-336789
    • F1609-1024
    • 894946-28-2
    • 2-[4-amino-5-(benzenesulfonyl)pyrimidin-2-yl]sulfanyl-N-(2,4-difluorophenyl)acetamide
    • Acetamide, 2-[[4-amino-5-(phenylsulfonyl)-2-pyrimidinyl]thio]-N-(2,4-difluorophenyl)-
    • Inchi: 1S/C18H14F2N4O3S2/c19-11-6-7-14(13(20)8-11)23-16(25)10-28-18-22-9-15(17(21)24-18)29(26,27)12-4-2-1-3-5-12/h1-9H,10H2,(H,23,25)(H2,21,22,24)
    • InChI Key: RYXMVYJSEDNKIW-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(F)C=C1F)(=O)CSC1=NC=C(S(C2=CC=CC=C2)(=O)=O)C(N)=N1

Computed Properties

  • Exact Mass: 436.04753899g/mol
  • Monoisotopic Mass: 436.04753899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 658
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 149Ų

Experimental Properties

  • Density: 1.57±0.1 g/cm3(Predicted)
  • Boiling Point: 697.3±55.0 °C(Predicted)
  • pka: 10.66±0.70(Predicted)

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2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide Related Literature

Additional information on 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide

Comprehensive Overview of 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide (CAS No. 894946-28-2)

2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide (CAS No. 894946-28-2) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a pyrimidine core, a benzenesulfonyl moiety, and a difluorophenyl acetamide side chain. Such structural complexity makes it a subject of interest for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The compound's CAS No. 894946-28-2 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry. Researchers often explore its synthesis pathways, biological activity, and potential therapeutic applications. Recent trends indicate growing curiosity about its role in kinase inhibition, a hot topic in oncology and inflammatory disease research. The pyrimidine scaffold, in particular, is a common motif in FDA-approved drugs, underscoring the compound's promise.

From a synthetic perspective, 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide poses interesting challenges due to its sulfanyl and acetamide linkages. Optimizing its yield and purity is critical for preclinical studies. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring reproducibility in research settings.

In the context of drug design, the difluorophenyl group enhances metabolic stability and bioavailability, a feature highly valued in modern pharmaceuticals. This aligns with current industry demands for compounds with improved pharmacokinetic profiles. Discussions in forums and publications often highlight its potential as a lead compound for developing novel therapeutics, especially in areas like autoimmune disorders and cancer.

Environmental and safety considerations are also paramount when handling CAS No. 894946-28-2. While not classified as hazardous, proper storage and handling protocols must be followed to maintain its integrity. Researchers frequently search for MSDS (Material Safety Data Sheets) and handling guidelines to ensure compliance with laboratory safety standards.

The compound's nomenclature, 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide, may appear daunting, but breaking it down reveals its logical structure. The 4-amino and 5-benzenesulfonyl substitutions on the pyrimidine ring are key to its reactivity, while the 2-ylsulfanyl linker connects it to the acetamide group. Such detailed analysis is crucial for researchers aiming to modify its structure for enhanced activity.

In summary, 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2,4-difluorophenyl)acetamide (CAS No. 894946-28-2) represents a compelling case study in medicinal chemistry. Its multifaceted structure, combined with emerging applications in drug development, ensures its continued relevance in scientific discourse. As interest grows in targeted therapies and precision medicine, this compound is poised to remain a focal point for innovation.

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